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Compound of Interest

Compound Name: NTE-122 dihydrochloride

Cat. No.: B12375018 Get Quote

Essential Safety and Handling Guide for NTE-
122 Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

NTE-122 dihydrochloride. In the absence of a specific Safety Data Sheet (SDS) for this

compound, the following recommendations are based on best practices for handling potentially

potent or cytotoxic pharmaceutical compounds. A conservative approach to safety is strongly

advised.

I. Compound Identification and Properties
A summary of the available data for NTE-122 dihydrochloride is presented below. The lack of

detailed toxicological and physical hazard data necessitates treating this compound with a high

degree of caution.
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Property Data Source

CAS Number 166967-84-6 [1]

Molecular Formula C38H58N6O2 [1]

Molecular Weight 630.91 g/mol [1]

Physical State Assume solid powder General Practice

Solubility Unknown N/A

Toxicological Data Not found N/A

Occupational Exposure Limit

(OEL)
Not established N/A

II. Personal Protective Equipment (PPE)
Due to the unknown hazard profile of NTE-122 dihydrochloride, a comprehensive PPE

protocol is mandatory to prevent skin contact, eye exposure, and inhalation.

PPE Category Minimum Requirement Rationale

Hand Protection

Double-gloving with

chemotherapy-rated nitrile

gloves.

Prevents direct skin contact

with the compound.

Body Protection

Disposable, low-permeability

gown with long sleeves and

tight cuffs.

Protects skin and personal

clothing from contamination.

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

Protects against splashes and

airborne particles.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95, P100) or a powered

air-purifying respirator (PAPR).

Prevents inhalation of airborne

particles, especially when

handling the powder form.

III. Operational Plan for Handling
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Adherence to a strict operational workflow is critical to ensure safety and minimize exposure

during the handling of NTE-122 dihydrochloride.

A. Preparation and Weighing:

Designated Area: All handling of NTE-122 dihydrochloride powder must be conducted in a

designated area, such as a certified chemical fume hood or a containment glove box.

Decontamination: Before and after handling, decontaminate the work surface with an

appropriate cleaning agent.

Weighing: Use a balance inside the containment area. Handle with care to avoid generating

dust.

Solubilization: If preparing a solution, add the solvent to the powder slowly to avoid

splashing.

B. Experimental Use:

Closed Systems: Whenever possible, use closed systems for reactions and transfers to

minimize the risk of aerosol generation.

Labeling: Clearly label all containers with the compound name, concentration, and hazard

warnings.

Transport: When moving the compound between laboratories, use sealed, secondary

containers.

IV. Disposal Plan
Proper disposal of NTE-122 dihydrochloride and associated waste is essential to prevent

environmental contamination and accidental exposure.

A. Waste Segregation:

Solid Waste: All disposable PPE (gloves, gowns, etc.), contaminated lab supplies (e.g.,

pipette tips, weighing paper), and excess solid compound should be collected in a dedicated,

clearly labeled hazardous waste container.
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Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous liquid waste container.

B. Disposal Procedure:

Containment: All waste containers must be kept closed when not in use.

Labeling: Waste containers must be labeled as "Hazardous Pharmaceutical Waste" and

include the name of the compound.

Collection: Follow your institution's guidelines for the collection and disposal of hazardous

chemical waste. Do not dispose of this compound down the drain or in regular trash.

V. Emergency Procedures
In the event of an exposure or spill, immediate action is required.
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Emergency Scenario Immediate Action

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with soap and copious

amounts of water for at least 15 minutes. Seek

medical attention.

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

1. Evacuate the area and restrict access. 2.

Wear appropriate PPE, including respiratory

protection. 3. Cover the spill with an absorbent

material suitable for chemical spills. 4. Carefully

collect the absorbed material into a hazardous

waste container. 5. Decontaminate the spill area

with an appropriate cleaning agent. 6. Report

the spill to your institution's environmental

health and safety department.

VI. Workflow Diagram
The following diagram illustrates the key stages of safely handling NTE-122 dihydrochloride,

from receipt to disposal.
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Safe Handling Workflow for NTE-122 Dihydrochloride
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Caption: Workflow for handling NTE-122 dihydrochloride.
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Disclaimer: This information is provided as a general guide and should not replace a formal risk

assessment conducted by qualified safety professionals at your institution. Always consult your

institution's specific safety protocols and guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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